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Compound of Interest

Compound Name: N-Acetyloxytocin

Cat. No.: B1174132 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and use of

N-Acetyloxytocin stock solutions for in vitro cell culture experiments. Adherence to this

protocol is critical for ensuring the stability of the compound and achieving reproducible

experimental results.

Introduction
N-Acetyloxytocin is a synthetic, acetylated analog of the neurohypophyseal hormone

oxytocin.[1] It is utilized in research to investigate hormone pathways, receptor binding, and

potential therapeutic applications in fields such as neurology and endocrinology.[2] The N-

acetylation represents a post-translational modification that may influence the bioactivity and

stability of the peptide.[1]

Accurate and consistent preparation of stock solutions is a fundamental prerequisite for reliable

cell-based assays. Improper handling, dissolution, or storage can lead to compound

degradation, inaccurate concentration measurements, and compromised data integrity. This

note provides a standardized procedure for preparing N-Acetyloxytocin stock solutions for cell

culture applications.
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A summary of the key physicochemical properties of N-Acetyloxytocin is presented in Table 1.

This information is essential for accurate molarity calculations and understanding the

compound's characteristics.

Table 1: Physicochemical Properties of N-Acetyloxytocin

Property Value Reference

CAS Number 10551-48-1 [3][4]

Molecular Formula C45H68N12O13S2

Molecular Weight 1049.23 g/mol

| Appearance | White to off-white solid | |

Required Materials and Equipment
3.1 Materials:

N-Acetyloxytocin powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, nuclease-free water or phosphate-buffered saline (PBS) for dilutions

Complete cell culture medium appropriate for the cell line

Sterile, conical-bottom polypropylene centrifuge tubes (1.5 mL, 15 mL, 50 mL)

Sterile pipette tips

3.2 Equipment:

Analytical balance

Laminar flow hood (Biological Safety Cabinet Class II)

Pipettes (P10, P200, P1000)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1174132?utm_src=pdf-body
https://www.benchchem.com/product/b1174132?utm_src=pdf-body
https://www.medchemexpress.com/n-acetyloxytocin.html
https://invivochem.net/product-v72534.html
https://www.benchchem.com/product/b1174132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Refrigerator (2-8°C)

Freezer (-20°C and -80°C)

Water bath or sonicator (optional, for aiding dissolution)

Sterile syringe filters (0.22 µm), if filter-sterilizing the stock solution

Experimental Protocol: Stock Solution Preparation
(10 mM)
This protocol describes the preparation of a 10 mM N-Acetyloxytocin stock solution in DMSO.

It is crucial to perform all steps under sterile conditions within a laminar flow hood to prevent

contamination.

4.1 Calculation: The volume of solvent required to achieve a desired molarity can be calculated

using the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol ))

For a 10 mM (0.01 mol/L) stock solution using 1 mg (0.001 g) of N-Acetyloxytocin (MW =

1049.23 g/mol ):

Volume (L) = 0.001 g / (0.01 mol/L × 1049.23 g/mol ) = 0.00009531 L ≈ 95.31 µL

Table 2 provides pre-calculated volumes of DMSO for common stock concentrations and

masses.

Table 2: Example Volumes of DMSO for Preparing N-Acetyloxytocin Stock Solutions
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Desired Stock
Concentration

Mass of N-Acetyloxytocin Required Volume of DMSO

1 mM 1 mg 953.09 µL

5 mM 1 mg 190.62 µL

10 mM 1 mg 95.31 µL

10 mM 5 mg 476.54 µL

10 mM 10 mg 953.09 µL

(Calculations are based on a Molecular Weight of 1049.23 g/mol )

4.2 Step-by-Step Procedure:

Preparation: Bring the N-Acetyloxytocin powder vial to room temperature before opening to

minimize moisture condensation.

Weighing: Accurately weigh the desired amount of N-Acetyloxytocin powder. For small

quantities, it is often easier to use the entire contents of a pre-weighed vial (e.g., 1 mg or 5

mg) and add the calculated solvent volume directly.

Dissolution: In a laminar flow hood, add the calculated volume of sterile DMSO to the vial

containing the N-Acetyloxytocin powder.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

The solution should be clear. If dissolution is slow, gentle warming (e.g., in a 37°C water

bath) or brief sonication can be used.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense

the concentrated stock solution into smaller, single-use aliquots in sterile polypropylene

tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.
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Storage: Store the aliquots according to the stability data in Table 3. For long-term storage,

-80°C is recommended.

Storage and Stability
Proper storage is essential to maintain the integrity of N-Acetyloxytocin.

Table 3: Storage and Stability of N-Acetyloxytocin

Form
Storage
Temperature

Stability Period Special Conditions

Powder -20°C Up to 3 years

Store in a sealed
container,
protected from
light and moisture.

Stock Solution (in

DMSO)
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.

| Stock Solution (in DMSO) | -80°C | Up to 6 months | Recommended for long-term storage. |

Note: Aqueous solutions of oxytocin analogs are generally not recommended for storage longer

than one day. Therefore, working solutions should be prepared fresh for each experiment.

Protocol: Preparation of Working Solutions
The concentrated stock solution must be diluted in a complete cell culture medium to the final

desired concentration immediately before treating cells.

Thaw Stock: Thaw one aliquot of the N-Acetyloxytocin stock solution at room temperature.

Calculate Dilution: Determine the volume of stock solution needed. For example, to prepare

1 mL of a 10 µM working solution from a 10 mM stock:

Use the C1V1 = C2V2 formula: (10 mM) × V1 = (10 µM) × (1 mL)

Convert units: (10,000 µM) × V1 = (10 µM) × (1000 µL)
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V1 = (10 × 1000) / 10,000 = 1 µL

Prepare Working Solution: Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed

complete cell culture medium. Mix gently by pipetting.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the same

volume of culture medium (e.g., 1 µL of DMSO in 999 µL of medium). This is critical to

ensure that any observed cellular effects are due to the compound and not the solvent.

Cell Treatment: Remove the existing medium from the cells and replace it with the freshly

prepared working solution or vehicle control medium.

Important: The final concentration of DMSO in the cell culture medium should typically be kept

below 0.5% (and preferably below 0.1%) to avoid solvent-induced cytotoxicity. The dilution

described above (1:1000) results in a final DMSO concentration of 0.1%.

Workflow Diagram
The following diagram illustrates the complete workflow from powder to cell treatment.
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Stock Solution Preparation (Sterile)

Storage

Working Solution & Cell Treatment

1. Weigh N-Acetyloxytocin
Powder

2. Add Calculated
Volume of DMSO

3. Vortex to Dissolve
Completely

4. Aliquot into
Single-Use Tubes

5. Store Aliquots at
-80°C (long-term) or
-20°C (short-term)

6. Thaw One Aliquot

7. Dilute Stock in Pre-Warmed
Cell Culture Medium

8. Add Working Solution
to Cells

Click to download full resolution via product page

Caption: Workflow for preparing and using N-Acetyloxytocin in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

